N-(1-Propyl-1H-perimidin-2-YL)acetamide

• CAS No.: 20551-06-8
• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol
• IUPAC Name: N-(1-propylperimidin-2-yl)acetamide
• InChI: InChI=1S/C16H17N3O/c1-3-10-19-14-9-5-7-12-6-4-8-13(15(12)14)18-16(19)17-11(2)20/h4-9H,3,10H2,1-2H3,(H,17,18,20)
• InChI Key: JGQLQGIFVQMEAA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC3=C2C(=CC=C3)N=C1NC(=O)C

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-Propyl-1H-perimidin-2-YL)acetamide typically involves the reaction of 1-propyl-1H-perimidine with acetic anhydride. The reaction is carried out under controlled conditions, often in the presence of a catalyst to enhance the reaction rate and yield. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The use of automated reactors and advanced purification systems ensures high purity and consistent quality of the final product. The reaction conditions, such as temperature, pressure, and catalyst concentration, are optimized to maximize yield and minimize production costs .

Chemical Reactions Analysis

Types of Reactions

N-(1-Propyl-1H-perimidin-2-YL)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: The acetamide group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens or alkylating agents can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce amines .

Scientific Research Applications

N-(1-Propyl-1H-perimidin-2-YL)acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of N-(1-Propyl-1H-perimidin-2-YL)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(1H-perimidin-2-yl)acetamide
• N,N’-Hexamethylene bis(acetamide)
• N,N-Dimethylacetamide

Uniqueness

N-(1-Propyl-1H-perimidin-2-YL)acetamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific applications .